Cas no 134690-40-7 (2-Ethynyl-4-aminotoluene)

• Product Name: 2-Ethynyl-4-aminotoluene
• CAS No: 134690-40-7
• MF: C₉H₉N
• MW: 131.174462080002
• MDL: MFCD11656005
• CID: 1022688
• PubChem ID: 23225840
• Update Time: 2025-04-20

2-Ethynyl-4-aminotoluene Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-ethynyl-4-methyl- (9CI)
• 2-Ethynyl-4-aminotoluene
• 2-ETHYNYL-4-AMINOTOLUENE,LIGHT BROWN OIL
• 3-ethynyl-4-methylaniline
• 5-Amino-2-methylphenylacetylene
• 3-Ethynyl-4-methyl-phenylamine
• AT27619
• EN300-2970693
• PWLCLSPCHRYXHK-UHFFFAOYSA-N
• 134690-40-7
• A1-00553
• DB-315432
• CS-0209292
• 3-Ethynyl-4-methyl-benzenamine
• DTXSID80631311
• 3-ethynyl-4-methyl-phenyl amine
• AKOS006344299
• SCHEMBL2807960
• MFCD11656005

• MDL： MFCD11656005
• Inchi： 1S/C9H9N/c1-3-8-6-9(10)5-4-7(8)2/h1,4-6H,10H2,2H3
• InChI Key： PWLCLSPCHRYXHK-UHFFFAOYSA-N
• SMILES： NC1C=CC(C)=C(C#C)C=1

Computed Properties

• Exact Mass: 131.07300
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.13970